Cas no 317-34-0 (Aminophylline)

• Product Name: Aminophylline
• CAS No: 317-34-0
• MF: C₁₆H₂₄N₁₀O₄
• MW: 420.43
• CID: 36810
• PubChem ID: 9433
• Update Time: 2025-12-01

Aminophylline Chemical and Physical Properties

Names and Identifiers

• Aminophylline
• Aminophylline anhydrous
• Theophylline, compound with ethylenediamine (2 to 1) dihydrate
• Aminophylline hydrate
• aminophyllin hydrate
• theophylline--ethylenediamine (2:1)
• 1,3-DIMETHYL-3,7-DIHYDRO-PURINE-2,6-DIONE COMPOUND WITH ETHANE-1,2-DIAMINE
• 1-(2-AMinoethyl)piperidine
• aminodur
• carena
• cariomin
• dobo
• eufilina
• euufilin
• lasodex
• tefamin
• theomin
• Theophylline-ethylenediamine-addition compound (2:1)
• 3,7-Dihydro-1,3-dimethyl-1H-purine-2,6-dione cmpd. with 1,2-ethanediamine (2:1)
• Aminophylline hydrate,98%

• MDL： MFCD00013221
• Inchi： InChI=1S/2C7H8N4O2.C2H8N2/c2*1-10-5-4(8-3-9-5)6(12)11(2)7(10)13;3-1-2-4/h2*3H,1-2H3,(H,8,9);1-4H2
• InChI Key： FQPFAHBPWDRTLU-UHFFFAOYSA-N
• SMILES： O=C(N1C)N(C)C2=C(N=CN2)C1=O.O=C(N3C)N(C)C4=C(N=CN4)C3=O.NCCN

Computed Properties

• Exact Mass: 420.19800
• Monoisotopic Mass: 420.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191A^2
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Density: 1.5140
• Melting Point: 269-270 ºC
• Boiling Point: 869.7°C at 760 mmHg
• Flash Point: 454.1°Cat760mmHg
• Solubility: H2O: 3.7 mg/mL solutions should be freshly prepared.
• Water Partition Coefficient: dissolution
• PSA: 197.40000
• LogP: -1.77500
• Solubility: Not available
• Merck: 14,465

Aminophylline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R22;R34;R42/43
• Safety Instruction： S45-S36/37/39-S26-S23
• FLUKA BRAND F CODES：10-23
• RTECS：XH5600000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R34; R42/43
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Toxicity：LD50 orally in mice: 540 mg/kg (Thompson, Warren)
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines